Cas no 2171892-30-9 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-6-methylbenzoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-6-methylbenzoic acid
• CAS No: 2171892-30-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6317937
• PubChem ID: 165876693
• Update Time: 2025-10-30

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-6-methylbenzoic acid
• EN300-1481804
• 2171892-30-9
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-6-methylbenzoic acid

• Inchi： 1S/C28H28N2O5/c1-3-18(26(31)30-24-14-8-9-17(2)25(24)27(32)33)15-29-28(34)35-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-14,18,23H,3,15-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： VGCXUXRQADYRIT-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=CC=C(C)C=1C(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-6-methylbenzoic acid

Comprehensive Overview of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-6-methylbenzoic acid (CAS No. 2171892-30-9)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-6-methylbenzoic acid (CAS No. 2171892-30-9) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and industries prioritize this compound due to its stability, reactivity, and compatibility with modern automated peptide synthesizers.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-6-methylbenzoic acid has surged, driven by advancements in bioconjugation and drug discovery. Its role in constructing complex peptides, such as those used in cancer therapeutics and vaccine development, aligns with trending topics like personalized medicine and mRNA technology. Notably, its CAS No. 2171892-30-9 is frequently searched in academic databases, reflecting its relevance in high-impact research.

The molecular design of this compound incorporates a methylbenzoic acid moiety, which enhances solubility and facilitates downstream modifications. This feature is particularly valuable in peptide-based drug formulations, where bioavailability and stability are paramount. Additionally, the Fmoc group ensures selective deprotection under mild conditions, minimizing side reactions—a key advantage for green chemistry initiatives.

From an industrial perspective, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-6-methylbenzoic acid is often discussed in the context of GMP-compliant manufacturing and scale-up challenges. Its synthesis requires precise control over reaction parameters, such as temperature and pH, to maintain high purity. These factors are critical for meeting regulatory standards in biopharmaceutical production, a topic dominating forums like LinkedIn and ResearchGate.

Emerging applications of this compound include its use in proteomics and chemical biology studies, where it serves as a linker or spacer in activity-based probes. Such innovations address common search queries like "Fmoc-amino acid applications in diagnostics" or "peptide tools for target identification." Furthermore, its compatibility with click chemistry protocols expands its utility in bioorthogonal labeling, a technique gaining traction in live-cell imaging.

Quality control of CAS No. 2171892-30-9 involves advanced analytical techniques like HPLC and mass spectrometry, ensuring batch-to-batch consistency. This rigor is essential for researchers investigating structure-activity relationships (SAR) or optimizing peptide therapeutics. Discussions on platforms like ScienceDirect often highlight the compound’s role in overcoming synthetic hurdles, such as racemization or aggregation.

In summary, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-6-methylbenzoic acid represents a cornerstone in modern peptide science. Its versatility, coupled with stringent quality benchmarks, positions it as a sought-after reagent in both academia and industry. As the field evolves, this compound will likely remain integral to breakthroughs in biologics and precision medicine.